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Compound of Interest

Compound Name: 5-Chloro-1,2,3-trifluorobenzene

CAS No.: 36556-44-2

Cat. No.: B2998958

Get Quote

GC-MS Fragmentation Guide: 5-Chloro-1,2,3-
trifluorobenzene
Executive Summary
5-Chloro-1,2,3-trifluorobenzene (CAS: 160393-86-6) represents a critical fluorinated building

block in the synthesis of agrochemicals and pharmaceuticals. Its identification is complicated

by the existence of multiple positional isomers (e.g., 1-chloro-2,3,4-trifluorobenzene) which

exhibit nearly identical mass spectral fingerprints.

This guide provides a definitive analysis of the fragmentation mechanics, offering a robust

protocol for differentiating this specific isomer through a combination of retention time indexing

and distinctive ion abundance ratios.
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Property Specification

IUPAC Name 5-Chloro-1,2,3-trifluorobenzene

Molecular Formula C₆H₂ClF₃

Exact Mass 165.9797 (³⁵Cl)

Symmetry (Symmetric along C2-C5 axis)

Key Structural Feature

Chlorine atom is meta to the central Fluorine

(C2) and para to the C2-H bond (if H were

present, but here C2 is F). Actually, Cl is at C5,

Fs are at 1,2,3. Cl is meta to F1 and F3, and

para to F2.

Experimental Protocol (Standardized)
To ensure reproducibility, the following GC-MS conditions are recommended. This protocol

minimizes thermal degradation and maximizes spectral resolution.
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Figure 1: Standardized GC-MS workflow for volatile fluorinated aromatics.

Fragmentation Analysis
The mass spectrum of 5-Chloro-1,2,3-trifluorobenzene is dominated by the stability of the

aromatic ring and the lability of the C-Cl bond relative to the C-F bonds.

Primary Fragmentation Pathway
Molecular Ion (
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): The parent ion appears at m/z 166 with a characteristic isotope peak at m/z 168 (³⁷Cl) in a
3:1 intensity ratio.

Base Peak (

): The weakest bond is C-Cl (approx. 400 kJ/mol) compared to C-F (approx. 480 kJ/mol).
Homolytic cleavage yields the trifluorophenyl cation m/z 131.

Secondary Fragmentation: The resulting C₆H₂F₃⁺ ion undergoes ring disintegration or loss of

HF/C₂H₂ fragments.

Detailed Ion Assignment Table
m/z (Mass-to-
Charge)

Ion Composition
Relative
Abundance (Est.)

Mechanism

166 60-80% Molecular Ion (Parent)

168 20-25% ³⁷Cl Isotope Peak

131 100% (Base Peak)
Loss of Cl radical

(Inductive cleavage)

111 10-20%
Loss of HF from m/z

131

81 15-30%
Ring fragmentation

(Loss of CF₂)

75 (Benzyne-like) <10%
Loss of all halogens

(High energy)

Mechanistic Pathway Diagram
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Molecular Ion (M+)
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Figure 2: Proposed EI fragmentation mechanism for 5-Chloro-1,2,3-trifluorobenzene.

Comparative Analysis: Isomer Differentiation
The primary challenge is distinguishing the 5-Chloro isomer from the 1-Chloro-2,3,4-

trifluorobenzene isomer. Their mass spectra are qualitatively identical, but subtle quantitative

differences and chromatographic behavior exist.[1]
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Feature
5-Chloro-1,2,3-
trifluorobenzene

1-Chloro-2,3,4-
trifluorobenzene
(Alternative)

Symmetry
Symmetric (

)
Asymmetric

Ortho Effect
No Cl ortho to F (Cl is meta to

Fs)

Cl is ortho to F (Position 1 vs

2)

m/z 131 Intensity High (Base Peak) High (Base Peak)

[M-F]+ (m/z 147) Very Low / Absent
Low (Ortho effect may facilitate

F loss)

Retention Index (DB-5)
Lower (More volatile due to

symmetry)
Higher (Higher dipole moment)

Key Insight: While MS fragmentation is similar, the 5-Chloro isomer typically elutes earlier on

non-polar columns (like DB-5 or HP-5) due to its higher symmetry and lower dipole moment

compared to the asymmetric 2,3,4-isomer.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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